Cas no 496955-55-6 (9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)-)
496955-55-6 structure
Product Name:9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)-
CAS No:496955-55-6
MF:C28H27N5
MW:433.547485589981
CID:1530364
Update Time:2024-08-24
9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)-
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- Inchi: 1S/C28H27N5/c1-32-21-29-26-27(32)30-25(18-17-22-11-5-2-6-12-22)31-28(26)33(19-23-13-7-3-8-14-23)20-24-15-9-4-10-16-24/h2-16,21H,17-20H2,1H3
- InChI Key: HHDHHONBJOXPLQ-UHFFFAOYSA-N
- SMILES: N1C2C(=NC(CCC3=CC=CC=C3)=NC=2N(CC2=CC=CC=C2)CC2=CC=CC=C2)N(C)C=1
Computed Properties
- Exact Mass: 433.22691
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Melting Point: 144 °C(Solv: ethanol (64-17-5))
- Boiling Point: 578.2±60.0 °C(Predicted)
- PSA: 46.84
- pka: 4.54±0.10(Predicted)
9H-Purin-6-amine, 9-methyl-2-(2-phenylethyl)-N,N-bis(phenylmethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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